Cas no 1803806-62-3 (Ethyl 4-cyano-2-methyl-5-nitrobenzoate)

• Product Name: Ethyl 4-cyano-2-methyl-5-nitrobenzoate
• CAS No: 1803806-62-3
• MF: C₁₁H₁₀N₂O₄
• MW: 234.208102703094
• CID: 5007240
• Update Time: 2025-05-24

Ethyl 4-cyano-2-methyl-5-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-2-methyl-5-nitrobenzoate

• Inchi： 1S/C11H10N2O4/c1-3-17-11(14)9-5-10(13(15)16)8(6-12)4-7(9)2/h4-5H,3H2,1-2H3
• InChI Key： OBFAYFBYTPUBQC-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C(C(C#N)=CC=1C)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 354
• XLogP3: 2.1
• Topological Polar Surface Area: 95.9

Additional information on Ethyl 4-cyano-2-methyl-5-nitrobenzoate

Ethyl 4-cyano-2-methyl-5-nitrobenzoate: A Comprehensive Overview

Ethyl 4-cyano-2-methyl-5-nitrobenzoate, with the CAS number 1803806-62-3, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a benzoate ester group, a cyano substituent, and a nitro group. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of Ethyl 4-cyano-2-methyl-5-nitrobenzoate in drug design and development. Researchers have explored its ability to act as a precursor in the synthesis of bioactive compounds, particularly those with anti-inflammatory and antioxidant properties. The presence of the nitro group enhances the compound's reactivity, enabling it to participate in a wide range of chemical reactions, including nucleophilic aromatic substitution and coupling reactions.

The structural versatility of Ethyl 4-cyano-2-methyl-5-nitrobenzoate has also made it a subject of interest in materials science. Scientists have investigated its use in the development of advanced polymers and coatings. The cyano group contributes to the compound's ability to form strong intermolecular bonds, which is crucial for creating durable and heat-resistant materials. Additionally, the ester group facilitates compatibility with various solvents, making it suitable for applications in high-performance adhesives and composites.

In terms of synthesis, Ethyl 4-cyano-2-methyl-5-nitrobenzoate can be prepared through a multi-step process involving aromatic substitution reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production techniques. For instance, the use of palladium catalysts has significantly improved the yield and purity of the compound, making it more accessible for industrial applications.

The biological activity of Ethyl 4-cyano-2-methyl-5-nitrobenzoate has been extensively studied in recent years. Preclinical trials have demonstrated its potential as an anticancer agent due to its ability to inhibit specific enzymes involved in tumor growth. Furthermore, its anti-inflammatory properties make it a promising candidate for treating chronic inflammatory diseases such as arthritis and cardiovascular disorders.

From an environmental perspective, researchers have explored the biodegradability of Ethyl 4-cyano-2-methyl-5-nitrobenzoate to assess its impact on ecosystems. Studies indicate that under specific conditions, the compound can undergo microbial degradation, reducing its persistence in the environment. This finding is particularly important for industries seeking sustainable alternatives for their chemical processes.

In conclusion, Ethyl 4-cyano-2-methyl-5-nitrobenzoate (CAS No: 1803806-62-3) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an even greater role in advancing technological and therapeutic innovations.